![molecular formula C17H19Cl2N3O2S B4966338 1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine](/img/structure/B4966338.png)
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine, also known as DSP-4, is a chemical compound that has been extensively used in scientific research. It is a selective neurotoxin that targets noradrenergic neurons, which are involved in the regulation of various physiological functions, including mood, attention, and arousal. DSP-4 has been used to study the role of noradrenergic neurons in a range of neurological and psychiatric disorders, such as depression, anxiety, schizophrenia, and Alzheimer's disease.
Mechanism of Action
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine is a selective neurotoxin that targets noradrenergic neurons. It is taken up by noradrenergic neurons and causes damage to their axons, leading to the depletion of noradrenaline in the brain. The depletion of noradrenaline in the brain leads to a range of physiological and behavioral effects, including changes in mood, attention, and arousal.
Biochemical and Physiological Effects:
This compound-induced depletion of noradrenaline in the brain has been shown to have a range of physiological and behavioral effects. For example, studies have shown that this compound-induced depletion of noradrenaline leads to a decrease in locomotor activity and an increase in immobility in rodents. Similarly, this compound-induced depletion of noradrenaline has been shown to impair learning and memory in rodents.
Advantages and Limitations for Lab Experiments
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine has several advantages and limitations for lab experiments. One advantage is that it is a selective neurotoxin that targets noradrenergic neurons, which allows researchers to study the role of noradrenergic neurons in various neurological and psychiatric disorders. However, one limitation is that this compound-induced depletion of noradrenaline is not a specific process and can lead to the depletion of other neurotransmitters, such as dopamine and serotonin, which can confound the results of experiments.
Future Directions
There are several future directions for research on 1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine. One direction is to investigate the role of noradrenergic neurons in Alzheimer's disease. Studies have shown that noradrenergic neurons are affected in Alzheimer's disease, and this compound could be used to study the role of these neurons in the disease. Another direction is to investigate the potential therapeutic applications of this compound. For example, this compound-induced depletion of noradrenaline has been shown to have anti-tumor effects in some studies, and further research is needed to explore this potential application.
Synthesis Methods
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine can be synthesized using a multi-step process that involves the reaction of 2,5-dichloroaniline with piperazine and pyridine. The resulting compound is then sulfonated using sulfuric acid to yield this compound. The synthesis of this compound is a complex process that requires expertise in organic chemistry and analytical techniques.
Scientific Research Applications
1-[(2,5-dichlorophenyl)sulfonyl]-4-[2-(4-pyridinyl)ethyl]piperazine has been used extensively in scientific research to study the role of noradrenergic neurons in various neurological and psychiatric disorders. For example, this compound has been used to investigate the role of noradrenergic neurons in depression and anxiety. Studies have shown that this compound-induced depletion of noradrenaline in the brain leads to depressive-like behavior in rodents. Similarly, this compound-induced depletion of noradrenaline has been shown to increase anxiety-like behavior in rodents.
properties
IUPAC Name |
1-(2,5-dichlorophenyl)sulfonyl-4-(2-pyridin-4-ylethyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl2N3O2S/c18-15-1-2-16(19)17(13-15)25(23,24)22-11-9-21(10-12-22)8-5-14-3-6-20-7-4-14/h1-4,6-7,13H,5,8-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLIFPJCTPGDPKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCC2=CC=NC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.